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An essential tool for monitoring and managing the six-toothed spruce bark beetle, Pityogenes
chalcographus, is the use of pheromone-baited traps. The primary attractant, chalcogran, is

often formulated in various commercial lures. This guide provides a comparative overview of

different Chalcogran lure formulations based on available field trial data, offering insights for

researchers and forestry professionals in the selection of lures for their specific needs.

The effectiveness of a lure is determined by a combination of its chemical composition, the
release rate of its active components, and the type of dispenser used. For Pityogenes
chalcographus, the primary aggregation pheromone components are chalcogran and methyl
(E,2)-2,4-decadienoate.[1][2][3] Some survey lures may also incorporate 2-methyl-3-buten-2-ol,
a volatile found in pine trees that can attract other bark beetle species.[4]

Comparative Field Performance of Commercial
Lures

Direct comparative studies of multiple commercial Chalcogran lure formulations with detailed
guantitative data are limited in publicly accessible literature. However, a notable field trial
conducted in Romania by Isaia and Paraschiv (2011) provides a direct comparison of two
commercially available lure formulations: AtraCHALC (Romania) and Langlock Kupferstecher
Dosierflasche (Germany).

The study concluded that there were no statistically significant differences in the total number
of Pityogenes chalcographus beetles captured between the traps baited with AtraCHALC and
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those baited with Langlock Kupferstecher Dosierflasche.[1] This suggests a comparable
efficacy of these two formulations under the tested conditions. While the study did not provide
specific details on the chemical composition and release rates of the lures, it was noted that the
AtraCHALC was a dispenser type, while the Langlock product was a small bottle dispenser.[3]

Lure Formulation Dispenser Type Relative Efficacy Source
] No significant Isaia & Paraschiv,
AtraCHALC Dispenser ) )
difference in captures 2011
Langlock o ) _
No significant Isaia & Paraschiv,
Kupferstecher Small Bottle

. difference in captures 2011
Dosierflasche

It is important to note that while the overall captures were similar, factors such as the duration
of lure efficacy and performance under different environmental conditions may vary.

In addition to single-species lures, combined lures for both Ips typographus and Pityogenes
chalcographus, such as PCIT-Ecolure, are commercially available.[5] While this offers a
practical solution for monitoring both species simultaneously, the efficacy for each species
should be carefully considered. One study found that a combined lure was ineffective for
trapping I. typographus, though its specific performance for P. chalcographus was not detailed.

Experimental Protocols for Lure Comparison

To ensure the accurate and reliable comparison of different lure formulations, a standardized
experimental protocol is crucial. The following methodology is based on common practices in
bark beetle research.

1. Site Selection:

e Choose a spruce-dominated forest area with a known or suspected population of Pityogenes
chalcographus.

o Select multiple sites (blocks) with similar characteristics (stand age, tree density, etc.) to
serve as replicates.
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. Trap Selection and Setup:

Utilize multi-funnel traps (e.qg., Ecotrap Il) as they are a standard for bark beetle monitoring.

[5]

Within each block, set up one trap for each lure formulation being tested, plus a control trap
(unbaited or with a solvent-only dispenser).

Hang traps from trees or poles at a consistent height, typically 1.5 to 2 meters above the
ground.

. Experimental Design:

Employ a randomized complete block design. Within each block (replicate site), randomly
assign the different lure formulations to the traps.

Ensure a minimum distance of 30-50 meters between traps within a block to prevent
interference between lures.

. Data Collection:

Empty the trap collection cups at regular intervals (e.g., weekly) throughout the flight period
of P. chalcographus.

Count and record the number of Pityogenes chalcographus beetles captured in each trap.

If desired, identify and count other non-target species to assess lure specificity.

. Data Analysis:

Analyze the trap catch data using appropriate statistical methods, such as Analysis of
Variance (ANOVA), to determine if there are significant differences in the performance of the
different lure formulations.

If significant differences are found, post-hoc tests (e.g., Tukey's HSD) can be used to identify
which lures performed differently from others.
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Experimental workflow for comparing Chalcogran lure formulations.
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Conclusion

The selection of a Chalcogran lure formulation for field trials or monitoring programs should be
based on demonstrated efficacy. While the available comparative data suggests that different
commercial formulations like AtraCHALC and Langlock Kupferstecher Dosierflasche can have
similar performance in terms of beetle captures, it is crucial for researchers to conduct their
own trials under their specific local conditions to determine the most effective lure for their
needs. Adherence to a rigorous experimental protocol is paramount for obtaining reliable and
comparable results. Future research should focus on providing more detailed public information
on the composition and release rates of commercial lures to allow for a more thorough
comparison of different formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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